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Compound of Interest

Compound Name: 2-Pyridylmethyl acetate

CAS No.: 1007-49-4

Cat. No.: B086835

Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
2-Pyridylmethyl acetate, also known as 2-picolyl acetate, is a versatile heterocyclic compound

that serves as a key building block in organic synthesis.[1] As an ester of 2-pyridylmethanol

and acetic acid, it combines the functionalities of an aromatic pyridine ring and a reactive

acetate group.[1] This unique structure makes it a valuable intermediate in the synthesis of

more complex molecules, with potential applications in the pharmaceutical and agrochemical

industries.[1] This technical guide provides a comprehensive review of 2-Pyridylmethyl
acetate, summarizing its chemical properties, spectroscopic data, and detailed experimental

protocols for its synthesis and derivatization.

Chemical and Physical Properties
2-Pyridylmethyl acetate is a yellow oil at room temperature.[2] The presence of the polar

acetate group and the nitrogen atom in the pyridine ring allows it to be soluble in polar organic

solvents. A summary of its key physical and chemical properties is presented below.
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Property Value Reference

Molecular Formula C₈H₉NO₂ [2]

Molecular Weight 151.16 g/mol [2]

Appearance Yellow Oil [2]

Boiling Point 78-80°C / 10 mmHg [3]

CAS Number 1007-49-4 [3]

Spectroscopic Data
The structural characterization of 2-Pyridylmethyl acetate is crucial for its application in

synthesis. The following tables summarize its key spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy[2]

¹H NMR (400 MHz, CDCl₃)

Chemical Shift (δ) ppm Assignment

8.53 (d, J = 4.8 Hz, 1H) Pyridine H6

7.63 (td, J = 8.0, 2.0 Hz, 1H) Pyridine H4

7.28 (d, J = 7.6 Hz, 1H) Pyridine H3

7.16 (dd, J = 7.2, 5.2 Hz, 1H) Pyridine H5

5.15 (s, 2H) -CH₂-

2.09 (s, 3H) -CH₃
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¹³C NMR (101 MHz, CDCl₃)

Chemical Shift (δ) ppm Assignment

170.68 C=O

155.77 Pyridine C2

149.52 Pyridine C6

136.76 Pyridine C4

122.88 Pyridine C5

121.87 Pyridine C3

66.87 -CH₂-

20.91 -CH₃

Infrared (IR) and Mass Spectrometry (MS)[2]

Spectroscopy Type Key Data

IR (neat)
2924, 2853, 1738 (C=O stretch), 1637, 1459,

1130, 638 cm⁻¹

MS (EI, m/z) 151.11 [M]⁺

Synthesis and Experimental Protocols
The most common method for synthesizing 2-Pyridylmethyl acetate is through the acetylation

of 2-pyridylmethanol (also known as 2-picolyl alcohol). This esterification is typically achieved

using acetic anhydride with a base catalyst.

Experimental Protocol: Acetylation of 2-Pyridylmethanol
This protocol is a generalized procedure based on standard acetylation methods for primary

alcohols using acetic anhydride and pyridine.[4]

Materials:
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2-Pyridylmethanol (1.0 equiv.)

Anhydrous Pyridine (2-10 mL per mmol of alcohol)

Acetic Anhydride (Ac₂O) (1.5 equiv.)

Dry Dichloromethane (CH₂Cl₂) or Ethyl Acetate (EtOAc)

1 M Hydrochloric Acid (HCl)

Saturated aqueous Sodium Bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)

Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

Dissolve 2-pyridylmethanol (1.0 equiv.) in anhydrous pyridine under an inert atmosphere

(e.g., Argon).

Cool the solution to 0°C using an ice bath.

Slowly add acetic anhydride (1.5 equiv.) to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir until thin-layer

chromatography (TLC) indicates the complete consumption of the starting material.

Quench the reaction by the slow addition of methanol (MeOH) to consume excess acetic

anhydride.

Remove the pyridine by co-evaporation with toluene under reduced pressure.

Dilute the residue with dichloromethane or ethyl acetate.

Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and

brine.
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Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure to yield the crude product.

Purify the residue by silica gel column chromatography to obtain pure 2-Pyridylmethyl
acetate.
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Reaction Setup

Reaction

Workup & Purification
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Liquid-Liquid Extraction
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2-Pyridylmethyl Acetate
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Synthesis workflow for 2-Pyridylmethyl acetate.
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Applications in Synthesis
Versatile Synthetic Intermediate
2-Pyridylmethyl acetate is a valuable building block in organic chemistry.[1] The pyridine ring

can be modified through various reactions, while the acetate group can serve as a leaving

group or be hydrolyzed to reveal the primary alcohol. This dual functionality allows for its use in

constructing more complex molecular architectures.[1][5]

Role as a Protected Alcohol
The acetate group in 2-Pyridylmethyl acetate effectively functions as a protecting group for

the 2-pyridylmethanol hydroxyl group. Acetyl groups are stable under neutral and acidic

conditions but are readily cleaved under basic conditions (saponification) to regenerate the

alcohol.[4] This strategy is fundamental in multi-step syntheses where the reactivity of the

hydroxyl group needs to be masked.

Hydrolysis (Deprotection) Protocol: The hydrolysis of esters like 2-Pyridylmethyl acetate is a

standard procedure. While specific kinetic data for this molecule is not widely published,

protocols for similar esters can be adapted.[6] The reaction is typically catalyzed by acid or

base.

Base-Catalyzed Hydrolysis (Saponification): Dissolve 2-Pyridylmethyl acetate in a mixture

of methanol and water. Add an aqueous solution of a strong base (e.g., NaOH or KOH) and

stir at room temperature or with gentle heating. Monitor the reaction by TLC. Upon

completion, neutralize the mixture with acid and extract the product, 2-pyridylmethanol.

Acid-Catalyzed Hydrolysis: Dissolve the ester in a suitable solvent (e.g., aqueous dioxane)

and add a catalytic amount of a strong acid (e.g., HCl or H₂SO₄). Heat the mixture to drive

the reaction to completion. Workup involves neutralization and extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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